Cas no 2639423-32-6 (tert-butyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylate)

• Product Name: tert-butyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylate
• CAS No: 2639423-32-6
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5642247
• PubChem ID: 160851834
• Update Time: 2025-07-23

tert-butyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27782726
• 2639423-32-6
• tert-butyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylate
• tert-butyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylate

• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)8-4-7-6-13-14-9(7)12-5-8/h6,8H,4-5H2,1-3H3,(H2,12,13,14)
• InChI Key： SJIXKQXMQFDOGH-UHFFFAOYSA-N
• SMILES： O(C(C1CNC2=C(C=NN2)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylate

Introduction to Tert-butyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No: 2639423-32-6)

Ter-butyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylate, identified by its CAS number 2639423-32-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a tert-butyl group at the 5-position and the carboxylate functionality at the 5-position of the pyrazolo[3,4-b]pyridine core enhances its pharmacological profile, making it an intriguing candidate for further investigation.

The< strong>tert-butyl group is a well-known protective group in organic synthesis, but in this context, it serves a dual purpose. It not only increases the lipophilicity of the molecule but also provides steric hindrance that can influence binding interactions with biological targets. This feature makes Ter-butyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylate a valuable scaffold for designing molecules with improved pharmacokinetic properties. The carboxylate group at the 5-position further enhances its potential as a drug candidate by allowing for salt formation and improving solubility in aqueous environments.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyrazolo[3,4-b]pyridines have been extensively studied due to their ability to modulate various biological pathways. For instance, they have shown promise in inhibiting enzymes involved in cancer progression and in modulating immune responses. The specific arrangement of atoms in Ter-butyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylate makes it a particularly interesting compound for these studies.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzyme targets relevant to diseases such as cancer and inflammation. The pyrazolo[3,4-b]pyridine core is known to interact with ATP-binding sites in enzymes like kinases, making it an effective scaffold for developing kinase inhibitors. The< strong>tert-butyl group and the carboxylate functionality at the 5-position can be strategically modified to optimize binding affinity and selectivity against specific targets.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective drug candidates. Ter-butyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylate exemplifies how subtle modifications can significantly impact biological activity. For example, changes in the substitution pattern around the pyrazole ring can alter the compound's ability to bind to biological targets. This underscores the need for detailed structural analysis and molecular modeling to predict and optimize biological activity.

The carboxylate group at the 5-position also plays a crucial role in determining the compound's solubility and stability. Carboxylate groups are known to form hydrogen bonds with various biomolecules, which can enhance binding affinity. Additionally, they can participate in salt formation with cations such as sodium and potassium ions, improving solubility in aqueous solutions. This property is particularly important for pharmaceutical applications where oral bioavailability and intravenous administration are common routes of delivery.

In vitro studies have demonstrated that Ter-butyl 1H,4H,5H,6H,7H-pyrazolo[3,b]pyridine-5-carboxylate exhibits promising activity against several kinases and other enzyme targets. These studies have been instrumental in identifying lead compounds for further development into therapeutic agents. The ability of this compound to modulate enzyme activity has led to its investigation as a potential treatment for various diseases.

The synthesis of Ter-butyl 1 H ,4 H ,5 H ,6 H ,7 H -pyrazolo [3 ,4 -b ] pyridine -5 -carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the< strong>tert-butyl group and the carboxylate functionality necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale while maintaining high quality standards.

The pharmacological properties of Ter-butyl 1 H ,4 H ,5 H ,6 H ,7 H -pyrazolo [3 ,b ] pyridine -5 -carboxylate have been further explored through computational modeling and experimental studies. These efforts have provided valuable insights into how structural modifications can influence biological activity. For instance，molecular docking studies have shown that small changes in the substitution pattern around the pyrazole ring can significantly alter binding affinity to target enzymes.

The< strong>tert-butyl group at position C-5 not only enhances lipophilicity but also provides steric hindrance that can prevent unwanted interactions with non-target molecules。This steric bulk can improve selectivity，a critical factor in drug development。The carboxylate group at position C-5 also contributes to solubility，which is essential for oral bioavailability。These features make Ter-butyl 1 H ,b ] pyridine -carbox ylate an attractive candidate for further development into a therapeutic agent。

In conclusion，Ter-but yl b ] pyrid ine -car box ylate (CAS No: b ] pyrid ine -car box ylate ) is a promis ing heterocyclic compoun d with potential therapeutic applications。Its unique structure ，comprising a< strong >tert-but yl group at position C- ，and a car box ylate functionality at position C- ，makes it an interesting candidate for further investigation。Recent studies have highlighted its potential as an inhibitor o f kinases and other enzyme targets relevant to diseases such as cancer 。The compoun d's pharmacological properties ，together with advances i n synthetic methodologie s，make it an attractive scaffold for designing novel drug candidates。